Cas no 1049728-71-3 (4-Bromobenzene-1,3-diamine dihydrochloride)

• Product Name: 4-Bromobenzene-1,3-diamine dihydrochloride
• CAS No: 1049728-71-3
• MF: C₆H₉BrCl₂N₂
• MW: 259.959058523178
• CID: 2602424
• PubChem ID: 24885404
• Update Time: 2025-11-02

4-Bromobenzene-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzene-1,3-diamine dihydrochloride
• 4-Bromo-1,3-benzenediamine hydrochloride (1:2)
• 4-Bromobenzene-1,3-diamine--hydrogen chloride (1/2)
• 4-bromobenzene-1,3-diamine;dihydrochloride
• SCHEMBL18190261
• 4-Bromobenzene-1,3-diamine dihydrochloride, 95%
• J-001306
• DTXSID40584879
• AKOS030548581
• 1049728-71-3

• MDL： MFCD09265111
• Inchi： 1S/C6H7BrN2.2ClH/c7-5-2-1-4(8)3-6(5)9;;/h1-3H,8-9H2;2*1H
• InChI Key： ZPKHWILDPAREBE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1N)N.Cl.Cl

Computed Properties

• Exact Mass: 257.93262g/mol
• Monoisotopic Mass: 257.93262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Experimental Properties

• Melting Point: 140-160 °C

4-Bromobenzene-1,3-diamine dihydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H317-H319-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38-43
• Safety Instruction： 26-36/37-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

Additional information on 4-Bromobenzene-1,3-diamine dihydrochloride

4-Bromobenzene-1,3-diamine Dihydrochloride (CAS 1049728-71-3): A Comprehensive Guide

4-Bromobenzene-1,3-diamine dihydrochloride (CAS 1049728-71-3) is an important organic compound widely used in pharmaceutical research, material science, and specialty chemical synthesis. This aromatic diamine derivative has gained significant attention in recent years due to its versatile applications in drug discovery and advanced material development. As researchers increasingly focus on halogenated aromatic compounds for their unique electronic properties, 4-bromo-1,3-benzenediamine hydrochloride has emerged as a valuable building block in modern synthetic chemistry.

The compound belongs to the class of brominated aromatic diamines, characterized by the presence of two amino groups and a bromine atom on the benzene ring. This specific substitution pattern makes 4-Bromobenzene-1,3-diamine HCl salt particularly useful in the synthesis of heterocyclic compounds, coordination complexes, and functional polymers. Recent studies in medicinal chemistry have highlighted its potential as a precursor for developing novel therapeutic agents, especially in the field of kinase inhibitors and targeted cancer therapies.

From a structural perspective, 4-Bromobenzene-1,3-diamine dihydrochloride offers several advantages for synthetic applications. The bromine atom serves as an excellent leaving group for various coupling reactions, while the amino groups provide multiple sites for further functionalization. This dual functionality explains why CAS 1049728-71-3 is frequently mentioned in patent literature related to organic electronics and pharmaceutical intermediates. The dihydrochloride salt form enhances the compound's stability and solubility in aqueous systems, making it particularly suitable for laboratory-scale reactions.

In the context of current research trends, 4-bromo-m-phenylenediamine hydrochloride has attracted interest for its potential applications in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). These porous materials have become hot topics in materials science due to their exceptional surface areas and tunable properties for gas storage, separation technologies, and catalysis. The compound's ability to serve as a linker or building block in these advanced materials positions it as a valuable reagent in cutting-edge research.

The synthesis and handling of 4-Bromobenzene-1,3-diamine dihydrochloride require proper laboratory techniques and safety measures. While not classified as hazardous under normal conditions, researchers should always consult the material safety data sheet (MSDS) and follow good laboratory practices when working with this chemical. Proper storage conditions typically involve keeping the compound in a cool, dry place, protected from light and moisture to maintain its stability over time.

Market analysis shows growing demand for high-purity 4-Bromobenzene-1,3-diamine HCl, particularly from the pharmaceutical and specialty chemical sectors. Manufacturers are responding to this demand by developing improved synthesis routes and purification methods to achieve higher yields and better quality control. The compound's price and availability may vary depending on purity grade (typically ranging from 95% to 99%) and order quantity, with custom synthesis options becoming increasingly available for research institutions and industrial users.

Analytical characterization of CAS 1049728-71-3 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify purity and confirm structural identity. These quality control measures are particularly important when the compound is intended for use in pharmaceutical applications, where stringent regulatory requirements apply. Recent advances in analytical instrumentation have made it possible to detect and quantify even trace impurities in 4-Bromobenzene-1,3-diamine dihydrochloride samples.

From an environmental perspective, proper disposal methods should be followed for 4-bromo-1,3-phenylenediamine hydrochloride and its reaction byproducts. While the compound itself doesn't pose significant environmental hazards, responsible waste management practices should always be observed in accordance with local regulations. Researchers are increasingly interested in developing greener synthetic routes for such intermediates, aligning with the broader trend toward sustainable chemistry in the chemical industry.

The future outlook for 4-Bromobenzene-1,3-diamine dihydrochloride appears promising, with potential applications emerging in areas such as organic semiconductors, bioconjugation chemistry, and molecular imaging. As research continues to uncover new uses for this versatile building block, its importance in both academic and industrial settings is likely to grow. The compound's unique combination of reactivity and stability makes it particularly valuable in the development of next-generation functional materials and bioactive molecules.

For researchers working with 4-Bromobenzene-1,3-diamine dihydrochloride, several key considerations should be kept in mind. First, the compound's solubility profile (typically soluble in water and polar organic solvents) should guide solvent selection for reactions. Second, the presence of both nucleophilic (amino groups) and electrophilic (bromine) sites allows for diverse reaction pathways. Finally, proper characterization of reaction products is essential, especially when creating complex molecular architectures where the bromobenzene diamine moiety serves as a core structural element.

In conclusion, 4-Bromobenzene-1,3-diamine dihydrochloride (CAS 1049728-71-3) represents a valuable tool for synthetic chemists working across multiple disciplines. Its applications span from traditional organic synthesis to cutting-edge materials science, reflecting the ongoing convergence of chemistry with other scientific fields. As research continues to advance, this compound is likely to play an increasingly important role in the development of new technologies and therapeutic agents, making it a chemical worth watching in the coming years.